4-methoxy-1H-indol-7-amine
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Description
4-Methoxy-1H-indol-7-amine is a substituted indole derivative featuring a methoxy group at the 4-position and an amine group at the 7-position of the indole ring.
Properties
Molecular Formula |
C9H10N2O |
|---|---|
Molecular Weight |
162.19 g/mol |
IUPAC Name |
4-methoxy-1H-indol-7-amine |
InChI |
InChI=1S/C9H10N2O/c1-12-8-3-2-7(10)9-6(8)4-5-11-9/h2-5,11H,10H2,1H3 |
InChI Key |
QNNRELMBJPJFMH-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C2C=CNC2=C(C=C1)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Positional Isomers and Functional Group Variations
6-Methoxy-1H-indol-4-amine
- Structure : Methoxy at C6, amine at C4.
- Key Differences : The shifted substituent positions alter electronic distribution. The C4 amine may engage in hydrogen bonding differently than the C7 amine in the target compound.
- Safety : Requires precautions against skin/eye contact and storage away from oxidizers, similar to other aromatic amines .
7-Methyl-1H-indol-5-amine (CAS 90868-09-0)
- Structure : Methyl at C7, amine at C5.
- The C5 amine position may sterically hinder interactions with biological targets .
5-Methyl-1H-indol-7-amine (CAS 90868-10-3)
- Structure : Methyl at C5, amine at C6.
- Impact : Methyl at C5 could sterically shield the C7 amine, reducing reactivity. Safety protocols include respiratory protection and oxygen administration if inhaled .
Heterocyclic Analogues
7-Fluoro-4-methoxy-1H-indazol-3-amine (CAS 1240518-37-9)
- Structure : Indazole core with methoxy (C4), fluorine (C7), and amine (C3).
- Key Differences : Indazole’s two adjacent nitrogen atoms increase aromatic stability and hydrogen-bonding capacity. Fluorine’s electronegativity may enhance metabolic stability compared to hydrogen in indoles .
4-Methyl-1H-indazol-7-amine (CAS 952183-44-7)
- Structure : Indazole with methyl (C4) and amine (C7).
- Comparison : The indazole scaffold offers distinct pharmacokinetic profiles. Methyl substitution at C4 may reduce steric hindrance compared to methoxy .
Functional Group Modifications
4-Methoxy-7-nitro-1H-indole (CAS 175913-27-6)
- Structure : Nitro at C7 instead of amine.
- Relevance : Nitro groups are precursors to amines via reduction (e.g., Pd/C hydrogenation). The nitro derivative’s synthesis is well-documented, providing a route to 4-methoxy-1H-indol-7-amine .
1-(4-Methoxybenzyl)-1H-indol-6-amine
- Structure : N-substituted with 4-methoxybenzyl, amine at C6.
- Synthesis: Prepared via hydrogenation of a nitro precursor.
Fused-Ring Systems
7-Methoxy-1,2,3,4-tetrahydrocyclopenta[b]indol-2-amine (CID 75465051)
- Structure : Cyclopenta-fused indole with methoxy (C7) and amine (C2).
- The amine’s position on the cyclopentane ring alters electronic effects compared to planar indoles .
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